Cas no 2172041-80-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidooxolane-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidooxolane-3-carboxylic acid
• CAS No: 2172041-80-2
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6164437
• PubChem ID: 165808036
• Update Time: 2025-10-30

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidooxolane-3-carboxylic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-amido]oxolane-3-carboxylic acid
• EN300-1516866
• 2172041-80-2

• Inchi： 1S/C26H26N2O6/c29-24(28-23-14-33-12-22(23)25(30)31)15-9-10-16(11-15)27-26(32)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,15-16,21-23H,11-14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： HOJILSUBWRWFSF-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C1C=CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidooxolane-3-carboxylic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidooxolane-3-carboxylic acid (CAS No. 2172041-80-2)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidooxolane-3-carboxylic acid, identified by the CAS number 2172041-80-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. Its unique structural features, including a cyclopentene core and an amidooxolane moiety, make it an intriguing candidate for further exploration in drug discovery and molecular research.

The molecular structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidooxolane-3-carboxylic acid incorporates several key functional groups that contribute to its biological activity. The presence of a fluoren-9-ylmethyl ester group provides a hydrophobic anchor, enhancing its solubility in organic solvents and facilitating interactions with biological targets. Additionally, the amino and carboxylic acid functionalities introduce basic and acidic properties, respectively, which can be exploited for modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies suggest that the fluorenyl moiety may interact with aromatic residues in protein targets, while the cyclopentene ring could stabilize the conformation of the molecule upon binding. These insights have guided the design of derivatives with enhanced potency and selectivity.

In the realm of medicinal chemistry, the synthesis of 4-4-( {(9H-fluoren-9 -yl)methoxycarbonyl}amino)cyclopent -2 -ene -1-amidooxolane -3-carboxylic acid has been refined through multi-step organic transformations. The use of advanced catalytic systems and green chemistry principles has improved yield and purity, making large-scale production more feasible. This compound serves as a building block for libraries of analogs, allowing medicinal chemists to screen for novel bioactivities across various therapeutic areas.

One particularly exciting application lies in its potential as an intermediate in the synthesis of protease inhibitors. Proteases play crucial roles in numerous biological pathways, including inflammation, cancer progression, and viral replication. By targeting these enzymes with highly specific inhibitors derived from 4 -4-( {(9H-fluoren -9 -yl)methoxycarbonyl}amino)cyclopent -2 -ene -1-amidooxolane -3-carboxylic acid, researchers aim to develop treatments that modulate these pathways effectively. Preliminary studies have shown promising results in vitro, demonstrating inhibitory activity against key proteases associated with chronic diseases.

The integration of 4 -4-( {(9H-fluoren -9 -yl)methoxycarbonyl}amino)cyclopent -2 -ene -1-amidooxolane -3-carboxylic acid into drug development pipelines also highlights its versatility as a scaffold for structure-based drug design. By leveraging high-throughput screening techniques and biophysical methods, researchers can rapidly assess the binding interactions between this compound and biological targets. This approach accelerates the identification of lead compounds that can be optimized further through iterative design cycles.

Furthermore, the compound’s unique structural features make it an attractive candidate for exploring new chemical space. The combination of a rigid cyclopentene core with flexible amidooxolane substituents allows for diverse conformational landscapes, which may enhance binding affinity and reduce off-target effects. As computational methods continue to evolve, virtual screening campaigns are becoming increasingly effective at identifying promising candidates like 4 -4-( {(9H-fluoren -9 -yl)methoxycarbonyl}amino)cyclopent -2 -ene -1-amidooxolane -3-carboxylic acid for further experimental validation.

The synthesis and characterization of this compound also contribute to our understanding of transition-metal-catalyzed reactions in organic chemistry. The incorporation of metal complexes into synthetic protocols has enabled novel transformations that were previously inaccessible through traditional methods. These advances not only streamline the production process but also open up new avenues for functionalizing complex molecules like 4 -4-( {(9H-fluoren -9 -yl)methoxycarbonyl}amino)cyclopent -2 -ene -1-amidooxolane -3-carboxylic acid, leading to more diverse chemical libraries.

In conclusion, 4 4 ( {( 9 H fluore n 9 ylm eth oxy carb on y l }a min o ) c yclo p en t 2 en e 1 amid oo x o l an e 3 car box y l ic ac id (CAS No.2172041 80 2) represents a significant advancement in pharmaceutical chemistry with its intricate structure and multifaceted applications . As research progresses , this compound is poised to play a pivotal role in developing next-generation therapeutics . Its unique combination of structural features , coupled with emerging computational tools , makes it a cornerstone in modern drug discovery efforts .